
Technical Guide: CAS 1822665-11-1 (4-Fluoro-3-
methoxybenzenethiol)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Fluoro-3-methoxybenzenethiol

Cat. No.: B8068408

Get Quote

Executive Summary
CAS 1822665-11-1 is a fluorinated thiophenol derivative used primarily as a nucleophilic

scaffold in medicinal chemistry.[1] Its structural motif—combining a thiol handle with a specific

fluoro-methoxy substitution pattern—is essential for optimizing the binding affinity of small

molecules targeting Hydroxysteroid 17-Beta Dehydrogenase 13 (HSD17B13).[1]

Recent patent literature (e.g., WO2021211974A1) highlights its utility in constructing thioether-

linked pyridine inhibitors, which mimic the protective loss-of-function variants of HSD17B13

found in human genetic studies.[1] This guide details the physicochemical properties, synthesis

protocols, and therapeutic relevance of this compound.[1]
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Property Data

Chemical Name 4-Fluoro-3-methoxybenzenethiol

CAS Number 1822665-11-1

Molecular Formula C₇H₇FOS

Molecular Weight 158.19 g/mol

Appearance
Colorless to light yellow liquid or low-melting

solid

Solubility
Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

in water

Acidity (pKa) ~6.5 (Thiol group)

Stability
Air-sensitive; prone to oxidation to disulfide (1,2-

bis(4-fluoro-3-methoxyphenyl)disulfane)

Therapeutic Context: The HSD17B13 Axis
To understand the utility of CAS 1822665-11-1, one must understand the target it constructs.[1]

HSD17B13 is a lipid droplet-associated protein.[1] Loss-of-function mutations in this protein

(e.g., rs72613567) are strongly associated with protection against liver fibrosis and cirrhosis in

NASH patients.[1]

Researchers use CAS 1822665-11-1 to synthesize inhibitors that pharmacologically replicate

this genetic protection.[1]

Mechanism of Action (Resulting Inhibitor)
Target Engagement: The thiol moiety of CAS 1822665-11-1 forms a thioether bridge,

positioning the fluoro-methoxy phenyl ring into the hydrophobic pocket of the HSD17B13

enzyme.[1]

Enzymatic Blockade: The inhibitor prevents the hydrolysis of retinyl esters and other lipid

substrates.[1]
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Phenotypic Outcome: Reduction in hepatic lipid toxicity and inflammation.[1]
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Caption: Pharmacological intervention in the HSD17B13 pathway using inhibitors derived from

CAS 1822665-11-1.[1][2][3]

Experimental Protocols
Protocol A: Synthesis of CAS 1822665-11-1 (Precursor
Preparation)
Context: If the reagent is not available commercially, it can be synthesized from 1-fluoro-4-iodo-

2-methoxybenzene.[1]

Reagents:

1-Fluoro-4-iodo-2-methoxybenzene (1.0 eq)[1]

Potassium thioacetate (3.0 eq)[1]

Copper(I) iodide (0.1 eq)

1,10-Phenanthroline (0.2 eq)[1]

Toluene (Solvent)[1][2]

NaOH (Hydrolysis base)[1]

Step-by-Step Workflow:
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Coupling: Dissolve aryl iodide in toluene. Add CuI, phenanthroline, and potassium

thioacetate under N₂ atmosphere.

Heating: Heat to 100°C for 16 hours. Monitor by TLC/LCMS for thioester formation.[1]

Hydrolysis: Cool to RT. Add NaOH (3.0 eq) in Methanol/Water (4:1). Stir for 30 mins to

cleave the acetate group.

Workup: Acidify carefully with HCl (releases H₂S-like odor; work in fume hood). Extract with

Ethyl Acetate.[1][2]

Purification: Flash chromatography (Hexane/EtOAc) to yield the free thiol.

Protocol B: Application in Inhibitor Synthesis (S_NAr
Coupling)
Context: Utilizing CAS 1822665-11-1 to attach the pharmacophore to a pyridine core (common

scaffold in HSD17B13 patents).[1]

Reagents:

Nucleophile: CAS 1822665-11-1 (1.0 eq)[1]

Electrophile: 2-bromo-6-(substituted)pyridine (1.0 eq)[1]

Base: Cesium Carbonate (Cs₂CO₃, 2.0 eq)[1]

Solvent: N-methylmorpholine (NMM) or DMF[1]

Step-by-Step Workflow:

Preparation: In a reaction vial, combine the bromopyridine derivative and CAS 1822665-11-

1.

Activation: Add Cs₂CO₃. The base deprotonates the thiol (pKa ~6.[1]5) to generate the highly

nucleophilic thiolate anion.

Reaction: Heat the mixture to 130°C for 16 hours.
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Note: High temperature is required for the S_NAr reaction on the pyridine ring if no metal

catalyst is used.[1]

Quench: Cool to ambient temperature. Dilute with water and Ethyl Acetate.[1][2]

Isolation: Wash organic layer with brine.[1] Dry over Na₂SO₄.[1] Concentrate and purify via

HPLC.
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Caption: Synthetic route from precursor to active pharmaceutical ingredient (API) using CAS

1822665-11-1.

Handling & Stability
Critical Warning: Thiols are prone to oxidative dimerization.[1]

Storage: Store at -20°C under an inert atmosphere (Argon or Nitrogen).

Handling: Always handle in a fume hood. The compound has a characteristic sulfur stench.

Quality Control: Before use, check LCMS for the presence of the disulfide dimer (Mass =

[2M-2H]).[1] If present, the dimer can be reduced back to the thiol using DTT or TCEP prior

to the coupling reaction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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